4-((2,4-Dimethoxyphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-(2,4-dimethoxyanilino)-2-(3-morpholin-4-ylpropylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C19H29N3O6/c1-26-14-4-5-15(17(12-14)27-2)21-18(23)13-16(19(24)25)20-6-3-7-22-8-10-28-11-9-22/h4-5,12,16,20H,3,6-11,13H2,1-2H3,(H,21,23)(H,24,25)
• InChI Key: IQBKVMNTOFJOEB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CC(C(=O)O)NCCCN2CCOCC2)OC
• Molecular Formula: C19H29N3O6
• Molecular Weight: 395.4 g/mol

Description

4-((2,4-Dimethoxyphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid, also known as JNJ-40411813, is a novel small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been found to have a high affinity for certain proteins, making it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Molecular Structure and Spectroscopic Analysis

The molecular structure, vibrational spectroscopy, and electronic properties of similar compounds have been extensively studied. For instance, the compound 4-[(3-Acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid was synthesized, and its structure was confirmed by IR, (1)H NMR, and X-ray diffraction studies. This research provides insights into the molecular structure and electronic properties, including hyperpolarizability, molecular electrostatic potential, and natural bond orbital analysis, which are essential for understanding the chemical and physical properties of such compounds (Raju et al., 2015).

Chemical Synthesis and Reactivity

The synthesis and reactivity of amino-substituted heterocycles have been explored, demonstrating the versatility of such compounds in chemical synthesis. The study on acid cyclization of amino-substituted heterocycles to synthesize various heterocyclic compounds showcases the synthetic utility of these molecules in creating biologically active structures (Zinchenko et al., 2009).

Molecular Docking and Biological Activity

Molecular docking studies on derivatives of 4-oxobutanoic acid reveal their potential in inhibiting biological targets like Placenta growth factor (PIGF-1), suggesting a role in pharmacological applications. These studies highlight the importance of such compounds in drug discovery, especially in understanding their interaction with biological molecules and their potential as inhibitors of specific proteins (Vanasundari et al., 2018).

Optical and Electronic Properties

The optical and electronic properties of similar compounds have been studied, focusing on their potential as materials in optoelectronics. For example, vibrational spectroscopy and supramolecular studies on derivatives have been applied to understand their electronic structure and intermolecular interactions, which are crucial for designing materials with specific optical properties (Fernandes et al., 2017).

Solid-Phase Synthesis Applications

The synthesis and application of Fmoc-protected morpholine-3-carboxylic acid from similar compounds demonstrate the utility in peptidomimetic chemistry and solid-phase synthesis. This work illustrates the relevance of such compounds in the synthesis of peptides and peptidomimetics, providing a pathway for the development of therapeutic agents and research tools (Sladojevich et al., 2007).